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The table below summarizes the key efficacy and safety outcomes from the Phase 1b trial in patients with

mild-to-moderate psoriasis [1].

Trial Aspect Details & Results

Trial Identifier Phase 1b

Drug Candidate SFA-002

Indication Mild-to-Moderate Psoriasis

Primary Endpoint
(Safety)

Met. No treatment-related adverse events, toxicities, or rebound effects

observed.

Exploratory
Endpoint (Efficacy)

Met. Statistically significant improvements in PASI (Psoriasis Area and Severity

Index) percentage change and IGA (Investigator Global Assessment) scores
vs. placebo.

Key Characteristic Oral, small-molecule, non-immunosuppressive; acts as an IL-10 up-regulator.

Experimental Protocol & Trial Design

The Phase 1b trial was designed to evaluate both the safety and preliminary efficacy of SFA-002 [1].
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Trial Design: The study included two cohorts that evaluated two different formulations of SFA-

002. The promising results are specifically attributed to the formulation used in Cohort 2 [1].
Patient Population: The trial enrolled patients with mild-to-moderate plaque psoriasis. This patient

group represents over 80% of all plaque psoriasis cases and currently has limited effective oral
treatment options [1].

Outcome Measures:
Safety: Monitored for treatment-related adverse events and toxicities throughout the treatment

period, with follow-up for rebound effects after treatment cessation [1].
Efficacy: Assessed using standardized tools: PASI to measure the severity and extent of

psoriasis, and IGA as a standardized rating of disease severity [1].

Mechanism of Action and Scientific Context

SFA-002 is an investigational oral drug with a novel mechanism that distinguishes it from existing psoriasis

therapies [1].

Proposed Mechanism: SFA-002 is described as an IL-10 up-regulator in immune cells [1]. IL-10 is
generally considered an anti-inflammatory cytokine. This approach aims to resolve inflammation by

modulating the immune system rather than broadly suppressing it.
Scientific Context: Most current, highly effective biologics for psoriasis target pro-inflammatory

cytokines like IL-17 or IL-23, which are higher in the well-established TNF/IL-23/IL-17 inflammatory
signaling cascade [2] [3]. SFA-002's mechanism of up-regulating an anti-inflammatory cytokine

represents a different, targeted strategy.

The following diagram illustrates the proposed mechanism of SFA-002 within the broader context of

psoriatic inflammation:
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Technical Analysis and Future Development

Non-Immunosuppressive Approach: The developer emphasizes a targeted, non-
immunosuppressive mechanism [1]. This could potentially offer a better safety profile by avoiding

the increased risk of infections associated with broad immunosuppression.
Positioning and Unmet Need: SFA-002 is positioned to address the treatment gap for the mild-to-

moderate patient population, where effective oral options are limited compared to injectable biologics
typically used for severe disease [1].

Regulatory Status and Next Steps: SFA Therapeutics has filed an annual safety update with the
FDA. Based on the positive Phase 1b results, the company has announced plans to advance the

Cohort 2 formulation into a Phase 2 clinical trial [1].

The initial data for SFA-002 is promising, particularly its safety profile and novel mechanism. The research

community continues to explore pathways like TNF/IL-23/IL-17 for advanced therapies [2] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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